7-Methoxy-1-methylindazole-3-carboxylic acid

• IUPAC Name: 7-methoxy-1-methylindazole-3-carboxylic acid
• InChI: InChI=1S/C10H10N2O3/c1-12-9-6(8(11-12)10(13)14)4-3-5-7(9)15-2/h3-5H,1-2H3,(H,13,14)
• InChI Key: BGVVIZFXEYCFCD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=C2OC)C(=N1)C(=O)O
• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.20 g/mol
• CAS No.: 133841-10-8

Description

7-Methoxy-1-methylindazole-3-carboxylic acid is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.201. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been mentioned in the context of synthesizing various chemically related compounds, demonstrating its potential as a building block in organic synthesis. For instance, the synthesis of indole carboxylic acids, including 2-methylindole-3-acetic acid and its 5-methoxy derivative, has been described, showcasing the versatility of indazole derivatives in chemical reactions (Wang et al., 2016).

Biological Activity and Applications

• Studies on compounds structurally similar to 7-Methoxy-1-methylindazole-3-carboxylic acid have demonstrated biological activities, such as cytotoxic effects against cancer cell lines. For example, research on compounds isolated from Clausena lansium showed cytotoxicity against various cancer cell lines, highlighting the potential therapeutic applications of such compounds (Jiang et al., 2014).
• Some related compounds have been explored for their antibacterial properties, indicating the potential of indazole derivatives in developing new antimicrobial agents. For instance, studies have synthesized and evaluated a series of novel compounds for antimicrobial activities, revealing their effectiveness against certain microorganisms (Nohara et al., 1985).

Photocleavage and Optical Properties

• Indazole derivatives have also been studied for their photocleavage properties and optical characteristics, suggesting applications in photodynamic therapy and materials science. Research on the photocleavage of 1-acyl-7-nitroindolines, for example, has explored the effects of aromatic substituents on photolysis efficiency, indicating the potential utility of these compounds in releasing active agents upon light activation (Papageorgiou & Corrie, 2000).

Mechanism of Action

Target of Action

It is known that indole derivatives, which include this compound, play a significant role in cell biology . They are biologically active compounds used for the treatment of various disorders in the human body .

Mode of Action

Indole derivatives are known to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Biochemical Pathways

It is known that indole derivatives can activate ahr , which suggests that they may influence the aryl hydrocarbon receptor signaling pathway.

Pharmacokinetics

This compound is insoluble in water but soluble in DMSO and Methanol , which could influence its absorption and distribution in the body.

Result of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Action Environment

It is known that the compound should be stored in a cool place, in a tightly closed container, in a dry and well-ventilated place . This suggests that environmental conditions such as temperature, humidity, and exposure to light could potentially influence the compound’s stability and efficacy.